Cas no 92440-68-1 (N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide)

N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide structure
92440-68-1 structure
Product Name:N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide
CAS No:92440-68-1
MF:C14H17N3O4
MW:291.302483320236
CID:1975933
PubChem ID:833121
Update Time:2025-04-21

N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide
    • AN-329/40840076
    • N'-cyclohexylidene-2-(4-nitrophenoxy)acetohydrazide
    • N'-cyclohexylidene-2-{4-nitrophenoxy}acetohydrazide
    • ZINC00358471
    • AC1LH6ND
    • ARONIS001467
    • MolPort-001-633-408
    • STK040928
    • AKOS000491172
    • MCULE-3023081337
    • 92440-68-1
    • DTXSID60356797
    • CS-0368142
    • Inchi: 1S/C14H17N3O4/c18-14(16-15-11-4-2-1-3-5-11)10-21-13-8-6-12(7-9-13)17(19)20/h6-9H,1-5,10H2,(H,16,18)
    • InChI Key: DYGCDSPLNVBASN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CC(N/N=C1/CCCCC/1)=O

Computed Properties

  • Exact Mass: 291.12190603Da
  • Monoisotopic Mass: 291.12190603Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 96.5Ų

N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide Related Literature

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